Cas no 2172501-13-0 ({1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172501-13-0
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5568188
• PubChem ID: 165595407
• Update Time: 2025-10-23

{1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596880
• {[1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172501-13-0
• {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C10H18N4/c1-7(9-4-5-9)14-8(2)10(6-11-3)12-13-14/h7,9,11H,4-6H2,1-3H3
• InChI Key： FQNPAVBXOOZFSI-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CNC)N=N1)C(C)C1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172501-13-0)

The compound {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS No. 2172501-13-0, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its intricate triazole core, combined with a cyclopropylethyl substituent, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its ability to interact with specific enzyme systems. The presence of the methylamine moiety further enhances its reactivity, making it a versatile building block in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has surged, driven by advancements in high-throughput screening and computational drug design. This compound's CAS No. 2172501-13-0 is frequently searched in academic databases, reflecting its relevance in ongoing research. Its structural features align with current trends in developing small-molecule inhibitors, particularly in targeting protein-protein interactions and allosteric sites. These attributes position it as a valuable tool for scientists exploring new therapeutic avenues.

The synthesis of {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves multi-step organic reactions, often leveraging click chemistry methodologies to construct the 1,2,3-triazole ring. This approach is favored for its efficiency and compatibility with diverse functional groups. The cyclopropyl ring, a hallmark of this molecule, is known for its metabolic stability and ability to influence the compound's pharmacokinetic profile. Such characteristics are critical in optimizing drug candidates for improved bioavailability and target engagement.

From a commercial perspective, CAS No. 2172501-13-0 is often procured by pharmaceutical companies and research institutions specializing in fragment-based drug discovery. Its applications extend to chemical biology studies, where it serves as a probe to elucidate biological mechanisms. The compound's methylamine group also makes it amenable to further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) analysis. This flexibility is highly valued in the quest for lead optimization and hit-to-lead campaigns.

Environmental and safety considerations are paramount when handling {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various conditions has been a topic of investigation, with studies focusing on its degradation pathways and storage recommendations. These insights are crucial for maintaining its integrity in long-term research projects.

Looking ahead, the potential of CAS No. 2172501-13-0 in addressing unmet medical needs remains a focal point. Its compatibility with emerging technologies like artificial intelligence-driven drug discovery and cryo-EM for target visualization underscores its relevance in modern science. As the pharmaceutical industry continues to prioritize precision medicine, compounds like {1-(1-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine will undoubtedly play a pivotal role in shaping future therapies.